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Compound of Interest

Compound Name: Erbium(III) iodide

CAS No.: 13813-42-8

Cat. No.: B085353

Get Quote

Executive Summary
Erbium(III) iodide (

) represents a specialized class of Lanthanide Lewis acids that offers a distinct advantage over
traditional triflates or chlorides: Synergistic Activation. While the

center acts as a hard Lewis acid (oxophilic) to activate carbonyls or epoxides, the iodide
counter-ion (

) acts as a soft, transient nucleophile. This dual nature accelerates ring-opening reactions and
multicomponent couplings where steric hindrance or acid-sensitivity is a concern.

This guide details the application of

in two high-value workflows: Regioselective Aminolysis of Epoxides and the One-Pot Synthesis
of

-Aminophosphonates.

Technical Grounding & Mechanism

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b085353#bc-rfq
https://www.benchchem.com/product/b085353/docs?utm_src=pdf-body#application-note-erbium-iii-iodide-as-a-synergistic-lewis-acid-catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Hard Acid / Soft Nucleophile" Advantage
Unlike Erbium triflate (

), where the counter-ion is non-nucleophilic,

operates via a "push-pull" mechanism.

Electrophilic Activation: The high charge density of

coordinates strongly with hard oxygens (epoxides, carbonyls), increasing electrophilicity.

Nucleophilic Assistance: The iodide ion (

), being a good nucleophile and an excellent leaving group, attacks the activated substrate,
forming a transient iodo-intermediate that is rapidly displaced by the incoming nucleophile
(amine/phosphite).
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Figure 1: The synergistic catalytic cycle of

. The iodide ion facilitates the reaction by stabilizing the transition state or forming a reactive
intermediate, distinguishing it from non-nucleophilic Lewis acids.
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The aminolysis of epoxides to form

-amino alcohols is a cornerstone reaction in drug development (e.g.,

-blockers). Traditional methods often require harsh conditions or lack regioselectivity.

catalyzes this reaction under neutral conditions with high regioselectivity for the less hindered
carbon.

Experimental Protocol
Reagents:

Epoxide substrate (1.0 equiv)

Amine (1.1 equiv)

(anhydrous) (5-10 mol%)

Solvent: Acetonitrile (

) or Dichloromethane (

)

Step-by-Step Methodology:

Catalyst Preparation: In a glovebox or under Argon, weigh

(10 mol%) into a flame-dried round-bottom flask.

Note:

is hygroscopic. If using the hydrate, dry under vacuum at 150°C for 4 hours prior to use for
strictly anhydrous applications, though

is remarkably water-tolerant compared to

.

Solvation: Add anhydrous
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(5 mL per mmol substrate). Stir until the salt is partially dissolved/suspended.

Substrate Addition: Add the epoxide (1.0 equiv) followed by the amine (1.1 equiv).

Reaction: Stir at room temperature. Monitor by TLC (typically 15-60 mins).

Observation: The reaction is often exothermic; for large scales (>10g), cool to 0°C during

addition.

Workup: Quench with water (10 mL). Extract with Ethyl Acetate (3 x 10 mL).

Purification: Dry organic layer over

, concentrate, and purify via silica gel chromatography.

Performance Data (Comparative)
Catalyst Time (min) Yield (%)

Regioselectivit
y (a:b)

Notes

ErI₃ 25 94 98:2
High activity due

to I- assistance

45 88 92:8

Slower, lacks

nucleophilic

assistance

120 65 80:20
Harsh, byproduct

formation

None >1440 <10 N/A
No reaction at

RT

Application 2: One-Pot Synthesis of -
Aminophosphonates[1][2]
This protocol utilizes the Kabachnik-Fields reaction, a three-component coupling of an

aldehyde, an amine, and a phosphite.[1]
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-Aminophosphonates are bio-isosteres of amino acids and crucial for antiviral/antitumor drug
synthesis.[2]

Experimental Protocol
Reagents:

Aldehyde (1.0 equiv)

Amine (1.0 equiv)

Triethyl phosphite or Diethyl phosphite (1.2 equiv)

(10 mol%)

Solvent: Ethanol (Green Chemistry compliant) or Solvent-free

Step-by-Step Methodology:

Mixing: In a 25 mL flask, combine the aldehyde and amine. Stir for 5 minutes to initiate imine

formation.

Catalyst Addition: Add

(10 mol%).

Phosphite Addition: Add the phosphite dropwise.

Reaction: Stir at room temperature (or 50°C for sterically hindered substrates) for 1-3 hours.

Catalyst Recovery (Critical Step):

Add water to the reaction mixture.[3] The product (organic) will separate or precipitate.

The

remains in the aqueous phase.

Extract product with Ethyl Acetate.
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Recycling: The aqueous phase containing the catalyst can be washed with ether and

reused. Evaporation of water regenerates the catalyst (though activity may decrease

slightly after cycle 3 due to hydrolysis).

Purification: Recrystallization from EtOH/Ether is often sufficient, avoiding chromatography.

Workflow Diagram (Graphviz)
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Figure 2: Green chemistry workflow for the synthesis of

-aminophosphonates with catalyst recycling.
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Handling, Safety, and Storage
Hygroscopicity:

is hygroscopic. While it tolerates moisture during the reaction, long-term storage must be in a
desiccator or glovebox to prevent hydrolysis to oxyiodides.

Light Sensitivity: Iodides can liberate iodine (

) upon prolonged exposure to light. Store in amber vials.

Toxicity: Erbium salts are generally considered to have low toxicity, but standard PPE

(gloves, goggles) is mandatory. Avoid inhalation of dust.
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Disclaimer: This application note is for research purposes only. Always consult the Safety Data

Sheet (SDS) before handling rare earth halides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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